![molecular formula C15H13N3O2 B5664722 2-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine](/img/structure/B5664722.png)
2-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine
Overview
Description
“2-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine” is a complex organic compound. It has a molecular formula of C15H13N3O2 . The compound is structurally related to benzene, with one methine group replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of such compounds often involves complex organic reactions. For instance, the protodeboronation of pinacol boronic esters has been reported, which could potentially be used in the synthesis of similar compounds .Molecular Structure Analysis
The molecular structure of “2-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine” is characterized by a pyridine ring fused with an oxadiazole ring, which is further substituted with a methoxybenzyl group . The molecular weight of the compound is approximately 267.283 Da .Scientific Research Applications
- The quantum cascade laser (QCL) has gained prominence in scientific research, commercial, and defense markets. QCLs address global challenges, from climate change to healthcare costs, pollution, and protection of first responders and soldiers . While the specific application of Cambridge ID 7021246 in QCLs is not explicitly mentioned, its unique structure could contribute to laser technology advancements.
- Researchers have synthesized novel 2-(pyridin-2-yl) pyrimidine derivatives , including Cambridge ID 7021246. These compounds were evaluated for their anti-fibrotic activities against immortalized rat hepatic stellate cells (HSC-T6). Notably, Cambridge ID 7021246 demonstrated better anti-fibrotic effects than Pirfenidone and Bipy55′DC, suggesting its potential as a novel anti-fibrotic drug .
- Although not directly related to Cambridge ID 7021246, the compound 2,5-dimethoxybenzenethiol shares a similar structural motif. Mechanistic insights into its neurotoxicity have been explored, providing valuable information for understanding related compounds .
- The pyrimidine moiety, present in Cambridge ID 7021246, is considered a privileged structure in medicinal chemistry. Pyrimidine-based compounds exhibit diverse biological and pharmaceutical activities, including antimicrobial, antiviral, antitumor, and antifibrotic effects .
Quantum Cascade Lasers (QCL) Applications
Anti-Fibrotic Activity
Neurotoxicity Studies
Privileged Structure in Medicinal Chemistry
Future Directions
The future directions for “2-[5-(2-methoxybenzyl)-1,2,4-oxadiazol-3-yl]pyridine” could involve further exploration of its potential biological activities and applications in medicinal chemistry. Given the importance of pyridine-containing compounds in pharmaceuticals , this compound could be a promising candidate for future research .
properties
IUPAC Name |
5-[(2-methoxyphenyl)methyl]-3-pyridin-2-yl-1,2,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2/c1-19-13-8-3-2-6-11(13)10-14-17-15(18-20-14)12-7-4-5-9-16-12/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUJABOIPIJTVNV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC2=NC(=NO2)C3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
amino]sulfonyl}benzamide](/img/structure/B5664648.png)
![N-[4-methoxy-3-(1H-1,2,4-triazol-1-ylmethyl)benzyl]-N-methyl-1-(3-phenylpropyl)-3-piperidinamine](/img/structure/B5664655.png)
![2-[2-(1H-imidazol-4-yl)ethyl]-9-(phenoxyacetyl)-2,9-diazaspiro[5.5]undecan-3-one](/img/structure/B5664684.png)
![N-{(3S*,4R*)-4-(5-methyl-2-furyl)-1-[(1-methyl-1H-indazol-3-yl)carbonyl]pyrrolidin-3-yl}acetamide](/img/structure/B5664685.png)
![N'-{(3S*,4R*)-4-isopropyl-1-[(6-oxo-1,4,5,6-tetrahydropyridazin-3-yl)carbonyl]pyrrolidin-3-yl}-N,N-dimethylurea](/img/structure/B5664686.png)
![3-{[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]carbonyl}-1,4,5,6-tetrahydrocyclopenta[c]pyrazole](/img/structure/B5664702.png)
![6-[1-benzyl-3-(2-methoxyethyl)-1H-1,2,4-triazol-5-yl]-2-methyl-5,6,7,8-tetrahydro[1,2,4]triazolo[4,3-a]pyridin-3(2H)-one](/img/structure/B5664716.png)
![2-(ethylamino)-N-{[1-(4-fluorophenyl)cyclopentyl]methyl}-5-pyrimidinecarboxamide](/img/structure/B5664746.png)
![N-[(1-ethyl-1H-benzimidazol-2-yl)methyl]-1-(3-phenylpropyl)-3-piperidinamine](/img/structure/B5664748.png)